Cas no 2060033-59-0 ((3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone)

• Product Name: (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone
• CAS No: 2060033-59-0
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• MDL: MFCD30486997
• CID: 5212487
• PubChem ID: 131261188
• Update Time: 2025-06-22

(3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-N-(ethylmethyloxido-λ4-sulfanylidene)-
• EN300-329124
• 2060033-59-0
• [(3-Bromophenyl)imino](ethyl)methyl-lambda6-sulfanone
• (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone

• MDL： MFCD30486997
• Inchi： 1S/C9H12BrNOS/c1-3-13(2,12)11-9-6-4-5-8(10)7-9/h4-7H,3H2,1-2H3
• InChI Key： XFEPZCDUEFQBSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N=S(C)(CC)=O

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 347.2±44.0 °C(Predicted)

Additional information on (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone

(3-Bromophenyl)Imino(Ethyl)Methyl-Lambda6-Sulfanone: A Comprehensive Overview

The compound with CAS No 2060033-59-0, commonly referred to as (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery, material science, and as a precursor in the synthesis of advanced organic materials.

Structural Analysis: The molecular structure of (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone is characterized by a sulfanone ring, an imino group, and a bromophenyl substituent. The sulfanone ring, a six-membered sulfur-containing ring, is a key feature that contributes to its stability and reactivity. The imino group (-C=N-) plays a crucial role in determining the compound's electronic properties, making it suitable for various chemical transformations.

Synthesis and Properties: The synthesis of this compound involves a series of carefully controlled reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications. Its physical properties, such as melting point and solubility, have been extensively studied and are documented in recent scientific literature.

Applications in Drug Discovery: One of the most promising areas of application for (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone is in drug discovery. Researchers have explored its potential as a lead compound for developing new pharmaceutical agents targeting various diseases. For instance, studies published in 2023 indicate that this compound exhibits significant bioactivity against certain enzymes associated with neurodegenerative diseases.

Role in Material Science: Beyond pharmacology, this compound has found applications in material science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel materials for catalysis and sensing applications. Recent research highlights its use as a ligand in creating highly efficient catalysts for organic transformations.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies conducted in 2023 have assessed the biodegradability and toxicity of (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone, providing valuable insights into its safe handling and disposal.

In conclusion, (3-bromophenyl)imino(ethyl)methyl-lambda6-sulfanone (CAS No 2060033-59-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.